Cas no 905761-81-1 (ethyl 4-(2-{4-amino-5-(2-methoxyphenyl)-4H-1,2,4-triazol-3-ylsulfanyl}acetamido)benzoate)

• Product Name: ethyl 4-(2-{4-amino-5-(2-methoxyphenyl)-4H-1,2,4-triazol-3-ylsulfanyl}acetamido)benzoate
• CAS No: 905761-81-1
• MF: C₂₀H₂₁N₅O₄S
• MW: 427.47684264183
• CID: 5494038
• Update Time: 2025-07-22

ethyl 4-(2-{4-amino-5-(2-methoxyphenyl)-4H-1,2,4-triazol-3-ylsulfanyl}acetamido)benzoate Chemical and Physical Properties

Names and Identifiers

• ethyl 4-[[2-[[4-amino-5-(2-methoxyphenyl)-1,2,4-triazol-3-yl]sulfanyl]acetyl]amino]benzoate
• ethyl 4-(2-{4-amino-5-(2-methoxyphenyl)-4H-1,2,4-triazol-3-ylsulfanyl}acetamido)benzoate

• Inchi： 1S/C20H21N5O4S/c1-3-29-19(27)13-8-10-14(11-9-13)22-17(26)12-30-20-24-23-18(25(20)21)15-6-4-5-7-16(15)28-2/h4-11H,3,12,21H2,1-2H3,(H,22,26)
• InChI Key： FPOKBWMOTTWACV-UHFFFAOYSA-N
• SMILES： C(OCC)(=O)C1=CC=C(NC(CSC2N(N)C(C3=CC=CC=C3OC)=NN=2)=O)C=C1

Additional information on ethyl 4-(2-{4-amino-5-(2-methoxyphenyl)-4H-1,2,4-triazol-3-ylsulfanyl}acetamido)benzoate

Professional Introduction to Ethyl 4-(2-{4-amino-5-(2-methoxyphenyl)-4H-1,2,4-triazol-3-ylsulfanyl}acetamido)benzoate (CAS No. 905761-81-1)

Ethyl 4-(2-{4-amino-5-(2-methoxyphenyl)-4H-1,2,4-triazol-3-ylsulfanyl}acetamido)benzoate, with the CAS number 905761-81-1, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to a class of molecules that exhibit promising biological activities, making it a subject of extensive research and development. The structural complexity of this molecule, characterized by its multiple functional groups, positions it as a potential candidate for various therapeutic applications.

The molecular structure of Ethyl 4-(2-{4-amino-5-(2-methoxyphenyl)-4H-1,2,4-triazol-3-ylsulfanyl}acetamido)benzoate includes several key functional groups such as an amide bond, a benzoyl group, and a triazole ring. These components contribute to its unique chemical properties and biological interactions. The presence of the triazole ring is particularly noteworthy, as triazoles have been widely studied for their antimicrobial and anti-inflammatory properties. Furthermore, the amine and sulfanyl groups enhance its potential to interact with biological targets, making it a versatile molecule in drug design.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to gain deeper insights into the interactions of this compound with biological targets. Studies have shown that the amine group in the triazole ring can form hydrogen bonds with specific residues in protein targets, thereby modulating their activity. This has opened up new avenues for designing molecules that can selectively inhibit or activate certain enzymes and receptors. The benzoyl group, on the other hand, contributes to the hydrophobicity of the molecule, which can be crucial for its membrane permeability and cellular uptake.

In the realm of medicinal chemistry, the synthesis of derivatives of Ethyl 4-(2-{4-amino-5-(2-methoxyphenyl)-4H-1,2,4-triazol-3-ylsulfanyl}acetamido)benzoate has been a focus of numerous research efforts. By modifying its structure, scientists aim to enhance its pharmacological properties while minimizing potential side effects. For instance, replacing the methoxy group with other electron-withdrawing or electron-donating groups can alter the electronic properties of the molecule, thereby affecting its binding affinity and metabolic stability.

The role of this compound in drug development has been further highlighted by its potential applications in treating various diseases. Preliminary studies have suggested that it may exhibit anti-inflammatory effects by inhibiting key inflammatory pathways. Additionally, its structural features make it a promising candidate for developing novel antibiotics against drug-resistant bacteria. The sulfanyl group in particular has been identified as a critical moiety for disrupting bacterial cell wall synthesis.

The synthesis of Ethyl 4-(2-{4-amino-5-(2-methoxyphenyl)-4H-1,2,4-triazol-3-ylsulfanyl}acetamido)benzoate involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions have been employed to construct the complex triazole ring system. These methods ensure high yield and purity, which are essential for subsequent biological evaluations.

Biological assays have been conducted to evaluate the efficacy of this compound in various models. In vitro studies have demonstrated its ability to inhibit the activity of certain enzymes associated with inflammatory diseases. Furthermore, animal models have shown promising results in terms of reducing inflammation and pain without significant side effects. These findings underscore the potential of this compound as a lead molecule for further drug development.

The integration of machine learning and artificial intelligence into drug discovery has accelerated the process of identifying promising candidates like Ethyl 4-(2-{4-amino-5-(2-methoxyphenyl)-4H-1,2,4-triazol-3-ylsulfanyl}acetamido)benzoate. Predictive models have been developed to assess the pharmacokinetic properties and toxicity profiles of new compounds based on their structural features. This approach has not only saved time but also improved the success rate of drug candidates reaching clinical trials.

The future prospects for this compound are bright, with ongoing research aimed at optimizing its pharmacological properties and exploring new therapeutic applications. Collaborative efforts between academic institutions and pharmaceutical companies are essential to translate these findings into tangible benefits for patients worldwide. As our understanding of molecular interactions continues to evolve, compounds like Ethyl 4-(2-{4-amino-5-(2-methoxyphenyl)-4H-1,2,4-triazol-3-ylsulfanyl}acetamido)benzoate are poised to play a pivotal role in next-generation therapeutics.